3-cyclohexyl-N-(4-fluorobenzyl)propanamide

• IUPAC Name: 3-cyclohexyl-N-[(4-fluorophenyl)methyl]propanamide
• InChI: InChI=1S/C16H22FNO/c17-15-9-6-14(7-10-15)12-18-16(19)11-8-13-4-2-1-3-5-13/h6-7,9-10,13H,1-5,8,11-12H2,(H,18,19)
• InChI Key: RLQOUSSZQDLHLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCC(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C16H22FNO
• Molecular Weight: 263.35 g/mol

Description

3-cyclohexyl-N-(4-fluorobenzyl)propanamide is a chemical compound that belongs to the class of amides. It is a white crystalline powder that is used in scientific research for its potential therapeutic properties. This compound has gained significant attention due to its ability to interact with certain receptors in the brain and nervous system, which may have implications for the treatment of various neurological disorders.

Mechanism of Action

The exact mechanism of action of 3-cyclohexyl-N-(4-fluorobenzyl)propanamide is not fully understood. However, it is believed to interact with certain receptors in the brain and nervous system, including the GABA-A receptor and the sigma-1 receptor. These interactions may modulate the activity of these receptors, leading to potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 3-cyclohexyl-N-(4-fluorobenzyl)propanamide can have a range of biochemical and physiological effects. It has been shown to have anticonvulsant, anxiolytic, and antidepressant properties in animal models. Additionally, it has been shown to have neuroprotective effects, potentially making it a candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-cyclohexyl-N-(4-fluorobenzyl)propanamide in lab experiments is its potential therapeutic properties. It has been shown to have a range of effects on the brain and nervous system, making it a valuable tool for studying these systems. However, one limitation is its complex synthesis process, which may make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research on 3-cyclohexyl-N-(4-fluorobenzyl)propanamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research could explore its potential as a treatment for psychiatric disorders such as depression and anxiety. Finally, more studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 3-cyclohexyl-N-(4-fluorobenzyl)propanamide is a complex process that involves several steps. The starting material is cyclohexylamine, which is reacted with 4-fluorobenzyl chloride in the presence of a base to form the intermediate product, N-(4-fluorobenzyl)cyclohexylamine. This intermediate is then reacted with propionyl chloride in the presence of a base to form the final product, 3-cyclohexyl-N-(4-fluorobenzyl)propanamide.

Scientific Research Applications

3-cyclohexyl-N-(4-fluorobenzyl)propanamide has been studied extensively for its potential therapeutic applications. It has been shown to interact with certain receptors in the brain and nervous system, which may have implications for the treatment of various neurological disorders such as epilepsy, depression, and anxiety.